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Introduction

TPI 287 is a novel, third-generation taxane analogue with the significant advantage of being
able to penetrate the blood-brain barrier (BBB).[1][2] Unlike other taxanes such as paclitaxel
and docetaxel, TPI 287 is not a substrate for P-glycoprotein efflux pumps, allowing for greater
accumulation in the central nervous system.[1][3] This characteristic makes it a promising
candidate for the treatment of primary and metastatic brain cancers. While direct applications in
veterinary medicine for spontaneous diseases in companion animals are not yet established,
extensive preclinical studies in various animal models have been conducted to support its
development for human oncology. These studies provide valuable data and protocols for
researchers investigating microtubule-stabilizing agents in veterinary and comparative
oncology.

Mechanism of Action

TPI 287 functions as a microtubule-stabilizing agent, similar to other drugs in the taxane class.
[1][3] It binds to the B-tubulin subunit of microtubules, which are essential components of the
cytoskeleton involved in cell division (mitosis), intracellular transport, and maintenance of cell
shape.[1][4] By stabilizing the microtubules, TPI 287 prevents their dynamic instability, which is
necessary for the separation of chromosomes during mitosis. This disruption of microtubule
dynamics leads to cell cycle arrest and ultimately apoptosis (programmed cell death) in rapidly
dividing cells, such as cancer cells.[1][5]
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In the context of neurodegenerative diseases like Alzheimer's, which are characterized by the
destabilization of microtubules due to tau protein abnormalities, TP1 287's ability to stabilize
microtubules has also been investigated.[6]
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In Vivo Efficacy Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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